N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H26N2O4S/c1-6-11-24-19-10-8-17(13-20(19)28-14-22(4,5)21(24)25)23-29(26,27)18-9-7-15(2)16(3)12-18/h6-10,12-13,23H,1,11,14H2,2-5H3
• InChI Key: SHPXWGDCKPXIOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C)C
• Molecular Formula: C22H26N2O4S
• Molecular Weight: 414.5 g/mol
• CAS No.: 922123-57-7

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N2O4S and its molecular weight is 414.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Research on benzimidazole-tethered oxazepine heterocyclic hybrids, which are related to the given compound, has shown promising synthesis methods and structural analysis through spectroscopic, X-ray diffraction, and DFT studies. These studies provide insights into the molecular structure, charge distributions, and potential applications in nonlinear optical properties due to their significant hyperpolarizability. This suggests a pathway for the synthesis of related compounds with potential application in materials science and optoelectronics (Almansour et al., 2016).

Novel Synthesis Routes

• Another study highlights the synthesis of 9-nitro-5H-spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane] via an unusual ring-expansion process. This method opens new avenues for the creation of spiroepoxide structures, which could be of interest to medicinal chemists due to their potential applications in drug design and development (Kolluri et al., 2018).

Carbonic Anhydrase Inhibition

• The synthesis of [1,4]oxazepine-based primary sulfonamides has been investigated for their strong inhibition of human carbonic anhydrases, highlighting the dual role of the primary sulfonamide functionality in ring construction and enzyme inhibition. This research points to the therapeutic relevance of such compounds in designing inhibitors for various carbonic anhydrases (Sapegin et al., 2018).

Multicomponent Synthesis

• Innovations in synthesis techniques have led to the development of one-pot multicomponent reactions for creating tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives. These methods offer efficient, high-yield pathways to synthesize a wide range of compounds at ambient temperatures, suggesting a versatile approach to constructing complex molecules (Shaabani et al., 2010).